Cas no 229629-09-8 (4-(2H-1,2,3-triazol-2-yl)pyridine)

• Product Name: 4-(2H-1,2,3-triazol-2-yl)pyridine
• CAS No: 229629-09-8
• MF: C₇H₆N₄
• MW: 146.14934015274
• CID: 245231
• PubChem ID: 10820679
• Update Time: 2025-06-13

4-(2H-1,2,3-triazol-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(2H-1,2,3-triazol-2-yl)-
• Pyridine, 4-(2H-1,2,3-triazol-2-yl)- (9CI)
• 4-(2H-1,2,3-triazol-2-yl)pyridine
• AKOS027403231
• Pyridine,4-(2H-1,2,3-triazol-2-yl)-(9ci)
• 4-(triazol-2-yl)pyridine
• F1901-3069
• 229629-09-8

• Inchi： 1S/C7H6N4/c1-3-8-4-2-7(1)11-9-5-6-10-11/h1-6H
• InChI Key： FYVOPIHVUCRQRO-UHFFFAOYSA-N
• SMILES： N1(C2C=CN=CC=2)N=CC=N1

Computed Properties

• Exact Mass: 146.05938
• Monoisotopic Mass: 146.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6

Additional information on 4-(2H-1,2,3-triazol-2-yl)pyridine

Comprehensive Overview of 4-(2H-1,2,3-Triazol-2-yl)pyridine (CAS No. 229629-09-8)

4-(2H-1,2,3-Triazol-2-yl)pyridine, with the CAS number 229629-09-8, is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique triazole-pyridine hybrid structure, serves as a versatile building block in organic synthesis. Its molecular formula, C₇H₆N₄, highlights its potential for diverse applications, ranging from drug development to advanced material design.

The 1,2,3-triazole moiety in 4-(2H-1,2,3-triazol-2-yl)pyridine is particularly noteworthy due to its stability and ability to participate in hydrogen bonding and dipole interactions. These properties make it a valuable scaffold in medicinal chemistry, where it is often employed to enhance the bioavailability and binding affinity of drug candidates. Researchers frequently explore its role in click chemistry reactions, a topic that has surged in popularity due to its efficiency and selectivity in forming molecular linkages.

In recent years, the demand for triazole-based compounds like 229629-09-8 has increased, driven by their applications in cancer research, antimicrobial agents, and neurological therapeutics. A growing body of literature investigates its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in precision medicine. Additionally, its use in metal-organic frameworks (MOFs) and catalysis has sparked interest in materials science, where its structural rigidity and functional groups offer unique advantages.

From a synthetic perspective, 4-(2H-1,2,3-triazol-2-yl)pyridine is often synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction that exemplifies the principles of green chemistry. This method aligns with the global push for sustainable and eco-friendly synthetic routes, a topic frequently searched by chemists and environmental scientists alike. The compound’s purity and stability under various conditions further contribute to its appeal in industrial and academic settings.

Beyond its chemical properties, CAS 229629-09-8 is also a subject of interest in computational chemistry. Molecular docking studies and QSAR (Quantitative Structure-Activity Relationship) analyses often feature this compound to predict its interactions with biological targets. Such studies are highly relevant to researchers exploring AI-driven drug discovery, a hot topic in the era of digital transformation.

In summary, 4-(2H-1,2,3-triazol-2-yl)pyridine (229629-09-8) stands at the intersection of multiple scientific disciplines. Its adaptability in pharmaceutical design, material science, and sustainable chemistry ensures its continued relevance in cutting-edge research. As the scientific community increasingly focuses on multifunctional compounds, this molecule is poised to remain a key player in innovation.